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Compound of Interest

Compound Name: Triethylphenylammonium iodide

Cat. No.: B090992 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of Triethylphenylammonium iodide (CAS No. 1010-19-1).

Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle Triethylphenylammonium
iodide with care. This compound is classified as a skin and eye irritant.[1][2] Inhalation of dust

may cause respiratory irritation.[2]

Personal Protective Equipment (PPE) is mandatory:

Hand Protection: Wear protective gloves.[1]

Eye Protection: Use safety glasses or goggles. A face shield may be necessary in situations

with a risk of splashing.[1]

Skin and Body Protection: Wear protective clothing and boots as required.[1]

Respiratory Protection: In case of dust generation, use a dust respirator.[1]

Always work in a well-ventilated area, preferably under a chemical fume hood, to avoid the

formation and inhalation of dust.[3] Avoid contact with skin, eyes, and clothing.[3]
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Quantitative Hazard Data
The following table summarizes the key hazard information for Triethylphenylammonium
iodide.

Hazard Classification GHS Hazard Statement Signal Word

Skin Irritation H315: Causes skin irritation Warning

Eye Irritation
H319: Causes serious eye

irritation
Warning

Acute Toxicity (Oral) H302: Harmful if swallowed Danger

Acute Toxicity (Inhalation) H331: Toxic if inhaled Danger

Specific Target Organ Toxicity
H335: May cause respiratory

irritation
Danger

Data sourced from Sigma-Aldrich Safety Data Sheet.[2]

Step-by-Step Disposal Procedure
The disposal of Triethylphenylammonium iodide must be conducted in accordance with

local, regional, and national hazardous waste regulations.

Collection:

Collect waste Triethylphenylammonium iodide in its original container or a suitable,

clearly labeled, and closed container for disposal.[3][4]

Do not mix with other waste materials.[5]

Handle uncleaned containers as you would the product itself.[5]

Spill Management:

In case of a spill, avoid dust formation.[3][4]

For dry spills, sweep up and shovel the material into a suitable container for disposal.[4]
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Prevent the chemical from entering drains or water systems.[3][5]

Waste Disposal:

Dispose of the contents and container at an approved waste disposal plant.[5]

Engage a licensed disposal company to handle surplus and non-recyclable solutions.[6]

Contaminated packaging should be disposed of as unused product.[6]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Triethylphenylammonium iodide.
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Start: Triethylphenylammonium
Iodide for Disposal

Assess Contamination Level

Is it a spill? Is it bulk waste?

Follow Spill Cleanup Protocol:
- Wear full PPE

- Avoid dust formation
- Sweep and collect in a sealed container

Yes

Collect in a labeled,
sealed hazardous waste container

Yes

Contact Environmental Health & Safety (EHS)
or licensed waste disposal company

Arrange for transport to an
approved waste disposal facility

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Triethylphenylammonium iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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